N-(4-(2-((2-methoxyethyl)amino)-2-oxoethyl)phenyl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[4-[2-(2-methoxyethylamino)-2-oxoethyl]phenyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H21N3O4/c1-27-12-11-22-20(25)13-15-7-9-17(10-8-15)23-21(26)18-14-19(28-24-18)16-5-3-2-4-6-16/h2-10,14H,11-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key: ZJQQFICLLZZFKB-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CC1=CC=C(C=C1)NC(=O)C2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

N-(4-(2-((2-methoxyethyl)amino)-2-oxoethyl)phenyl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds structurally related to "N-(4-(2-((2-methoxyethyl)amino)-2-oxoethyl)phenyl)-5-phenylisoxazole-3-carboxamide" are frequently synthesized and characterized as part of the development of new chemical entities with potential therapeutic applications. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been detailed, highlighting methodologies for creating compounds with potential biological activities (Hassan, Hafez, & Osman, 2014).

Cytotoxic Activity

Research into related compounds often focuses on their cytotoxic activity against various cancer cell lines. This includes studies on the in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases against human cancer cell lines, providing insights into their potential use as anticancer agents (Hassan, Hafez, Osman, & Ali, 2015).

Antidiabetic Screening

Moreover, the synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives illustrate another potential application area for related compounds. This involves evaluating synthesized compounds for their ability to inhibit α-amylase, a key enzyme in carbohydrate digestion, thereby providing a basis for antidiabetic therapy research (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

Antibacterial Activity

Research also extends to the antibacterial evaluation of N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamides, underscoring the potential for discovering new antimicrobial agents through the synthesis and study of related compounds (Pitucha, Kosikowska, Urszula, & Malm, 2011).